Cas no 1337096-81-7 (3-(4-chloro-2-fluorophenyl)methylpyrrolidine)

• Product Name: 3-(4-chloro-2-fluorophenyl)methylpyrrolidine
• CAS No: 1337096-81-7
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 6175964
• PubChem ID: 84783118
• Update Time: 2025-06-22

3-(4-chloro-2-fluorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluorophenyl)methylpyrrolidine
• EN300-1967858
• 3-[(4-chloro-2-fluorophenyl)methyl]pyrrolidine
• 1337096-81-7

• Inchi： 1S/C11H13ClFN/c12-10-2-1-9(11(13)6-10)5-8-3-4-14-7-8/h1-2,6,8,14H,3-5,7H2
• InChI Key： LSMFDZQUZFKNOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CC1CNCC1

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-chloro-2-fluorophenyl)methylpyrrolidine

Introduction to 3-(4-Chloro-2-fluorophenyl)methylpyrrolidine (CAS No. 1337096-81-7)

3-(4-Chloro-2-fluorophenyl)methylpyrrolidine, with the CAS number 1337096-81-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a substituted phenyl group. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 3-(4-Chloro-2-fluorophenyl)methylpyrrolidine is C₁₁H₁₄ClFNO, and its molecular weight is approximately 220.68 g/mol. The compound's structure consists of a pyrrolidine ring, which is a five-membered heterocyclic amine, and a 4-chloro-2-fluorophenyl substituent attached to the methyl group on the pyrrolidine ring. This combination of functional groups imparts specific chemical and biological properties that are of interest to researchers.

In recent years, 3-(4-Chloro-2-fluorophenyl)methylpyrrolidine has been studied for its potential as a lead compound in the development of drugs targeting various diseases. One of the key areas of research has been its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. Studies have shown that this compound can modulate these receptors, making it a promising candidate for the treatment of neurological disorders such as depression, anxiety, and schizophrenia.

The pharmacological profile of 3-(4-Chloro-2-fluorophenyl)methylpyrrolidine has been extensively investigated through in vitro and in vivo experiments. In vitro studies using cell lines have demonstrated that the compound can selectively bind to serotonin and dopamine receptors with high affinity. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes. Additionally, in vivo studies in animal models have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a suitable half-life.

The structural flexibility of 3-(4-Chloro-2-fluorophenyl)methylpyrrolidine also allows for the synthesis of various derivatives through chemical modifications. These derivatives can be tailored to enhance specific pharmacological properties or to address particular therapeutic needs. For example, researchers have explored the effects of substituting different functional groups on the phenyl ring or modifying the pyrrolidine ring to optimize receptor binding affinity and selectivity.

Beyond its potential as a therapeutic agent, 3-(4-Chloro-2-fluorophenyl)methylpyrrolidine has also been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it an attractive starting material for the synthesis of compounds with diverse biological activities. This versatility has led to its application in combinatorial chemistry and high-throughput screening techniques, where it serves as a scaffold for generating large libraries of compounds for drug discovery.

In conclusion, 3-(4-Chloro-2-fluorophenyl)methylpyrrolidine (CAS No. 1337096-81-7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.